molecular formula C10H10N2O B8748788 1-ethyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

1-ethyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde

Cat. No.: B8748788
M. Wt: 174.20 g/mol
InChI Key: SZRBKVSYSPHMIS-UHFFFAOYSA-N
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Description

1-ethyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O

Molecular Weight

174.20 g/mol

IUPAC Name

1-ethylpyrrolo[2,3-b]pyridine-4-carbaldehyde

InChI

InChI=1S/C10H10N2O/c1-2-12-6-4-9-8(7-13)3-5-11-10(9)12/h3-7H,2H2,1H3

InChI Key

SZRBKVSYSPHMIS-UHFFFAOYSA-N

Canonical SMILES

CCN1C=CC2=C(C=CN=C21)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde (0.413 g, 2.83 mmol) in 5 mL of DMF under an atmosphere of nitrogen was added sodium hydride (74.6 mg, 3.11 mmol). After 5 min, iodoethane (0.529 g, 3.39 mmol) was added. After 30 min, the reaction was treated with saturated aqueous ammonium chloride, diluted with water, and extracted 2× with dichloromethane. The combined organic solution was washed 3× with water, dried over sodium sulfate, filtered, and concentrated in vacuo. The residue was purified via silica gel chromatography, eluting with 0-25% ethyl acetate in hexanes to provide 1-ethyl-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde that gave proton NMR spectra consistent with theory and a mass ion (ES+) of 175.2.
Quantity
0.413 g
Type
reactant
Reaction Step One
Quantity
74.6 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.529 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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